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Compound of Interest

Compound Name: N-(2-Methoxyethyl)ethylamine

Cat. No.: B1581336

An In-depth Technical Guide to the Material Safety Data Sheet for N-(2-
Methoxyethyl)ethylamine

This guide provides an in-depth analysis of the safety protocols and material properties of N-(2-
Methoxyethyl)ethylamine (CAS No. 34322-82-2), a crucial amine building block in various
research and development applications. Designed for researchers, scientists, and drug
development professionals, this document moves beyond a standard safety data sheet (SDS)
to offer practical insights and the scientific rationale behind critical safety procedures. Our focus
is on creating a self-validating system of safety, ensuring that every step is understood,
justified, and effectively implemented in the laboratory setting.

Chemical Identity and Physicochemical Properties

N-(2-Methoxyethyl)ethylamine is a secondary amine that features both an ethyl and a
methoxyethyl group attached to the nitrogen atom.[1][2] This structure dictates its physical
properties and chemical reactivity, particularly its basicity and its behavior as a flammable,
corrosive liquid.[3][4] Understanding these fundamental characteristics is the first step in a
comprehensive risk assessment.

Caption: Chemical structure of N-(2-Methoxyethyl)ethylamine.

A summary of its key physicochemical properties is presented below, compiled from various
suppliers to ensure data consistency.
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Property Value Source(s)
CAS Number 34322-82-2 [1][5][6]
Molecular Formula CsHisNO [1][3][6]
Molecular Weight 103.17 g/mol [5][6]
Appearance Colorl.ess' to almost colorless 5]

clear liquid
Boiling Point ~116 °C [6][7]
Specific Gravity ~0.83 g/mL [5]
Purity Typically >97% [1][8]

Hazard Identification and GHS Classification

N-(2-Methoxyethyl)ethylamine is classified as a hazardous substance. The Globally
Harmonized System (GHS) provides a clear framework for understanding its risks. The primary
hazards are its flammability and its corrosive nature to skin and eyes.[3][4]

GHS Classification Hazard Statement Code

Flammable Liquids Flammable liquid and vapor H226

. ) o Causes severe skin burns and
Skin Corrosion/Irritation H314
eye damage

Source: Tokyo Chemical Industry Co., Ltd., ChemicalBook[3]

The amine functional group is responsible for the compound's corrosivity. Amines are basic and
can react caustically with biological tissues, leading to severe chemical burns upon contact. Its
flammability necessitates strict control of ignition sources in the laboratory.

Proactive Safety: Handling, Storage, and Exposure
Control
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A proactive approach to safety involves establishing robust protocols before the chemical is
even handled. This includes workspace preparation, correct storage, and the selection of
appropriate personal protective equipment (PPE).

Safe Handling and Workspace Preparation

Handling this compound requires a controlled environment to mitigate risks from both inhalation
and dermal contact, as well as fire.

Protocol for Safe Handling:

o Ventilation: All work must be conducted in a certified chemical fume hood to prevent the
accumulation of flammable vapors and to protect the user from inhalation.[9][10][11]

« Ignition Source Control: Before bringing the chemical into the workspace, eliminate all
potential ignition sources. This includes open flames, hot plates, and non-intrinsically safe
electrical equipment.[4][10] Use only non-sparking tools for handling containers.[3][4]

 Static Discharge Prevention: The container and receiving equipment must be grounded and
bonded to prevent the buildup of static electricity, which can ignite flammable vapors.[4][10]

e Emergency Equipment: Ensure an emergency eye wash station and safety shower are
immediately accessible and have been recently tested.[4][9] Fire extinguishing media,
specifically dry chemical, alcohol-resistant foam, or carbon dioxide, should be readily
available.[4][9]

Storage Requirements

Proper storage is critical to maintaining the chemical's stability and preventing accidents.

o Container: Keep the container tightly closed to prevent the escape of vapors and contact
with moisture.[3][4]

» Location: Store in a cool, dry, and well-ventilated area designated for flammable and
corrosive materials.[3][4] The storage area should be locked to restrict access.[4]

» Incompatibilities: Segregate from incompatible materials such as strong acids, oxidizing
agents, acid anhydrides, and acid chlorides.[10]
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Personal Protective Equipment (PPE) Selection

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific
procedure and potential for exposure.
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Caption: Decision workflow for selecting appropriate PPE.

o Eye and Face Protection: At a minimum, chemical safety goggles are required.[12] If there is
a risk of splashing, a face shield should be worn in addition to goggles.[9][10]

o Skin Protection: Wear nitrile or neoprene rubber gloves and a lab coat.[12] For larger
guantities or tasks with a higher risk of splashing, a chemical-resistant apron is necessary.
[13] Contaminated clothing must be removed immediately and washed before reuse.[3][4]
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» Respiratory Protection: If engineering controls (like a fume hood) are insufficient or during a
large-scale release, a NIOSH-certified respirator with an appropriate cartridge for organic
vapors/amines should be used.[12]

Emergency Response Protocols

In the event of an exposure or spill, a rapid and correct response is critical to minimizing harm.

First-Aid Measures

Immediate action is required following any exposure.[10]

 Inhalation: Immediately move the person to fresh air and keep them in a position comfortable
for breathing.[4][12] If breathing is difficult or has stopped, provide artificial respiration and
seek immediate medical attention.[8][10]

» Skin Contact: Take off all contaminated clothing immediately.[4] Rinse the affected skin with
large amounts of water for at least 15 minutes.[8] Seek immediate medical attention as this
is a corrosive substance.[12]

o Eye Contact: Immediately rinse the eyes cautiously with water for several minutes, holding
the eyelids open.[4] Remove contact lenses if present and easy to do so. Continue rinsing
for at least 15-20 minutes.[8][14] Immediate medical attention is mandatory.[4]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[4][8] Call a poison center or
doctor immediately for treatment advice.[4][12]

Accidental Release and Spill Containment

A systematic approach is required to manage spills safely.
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Caption: Step-by-step workflow for accidental spill response.
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Spill Cleanup Protocol:

Evacuate and Alert: Immediately evacuate unnecessary personnel from the spill area.[12]
[15]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Control Ignition: Remove all sources of ignition from the area.[10][12]

Containment: Wearing appropriate PPE, contain the spill using dikes or inert absorbent
materials like sand, vermiculite, or commercial sorbents.[12][14] Do not use combustible
materials like sawdust.

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, labeled, and sealed container for hazardous waste disposal.[4][12]

Decontamination: Clean the spill area thoroughly with a suitable decontamination solution.

Disposal: Dispose of the waste container according to all applicable local, state, and federal
regulations.[4]

Fire-Fighting Measures

Given its flammability (H226), understanding how to respond to a fire involving N-(2-

Methoxyethyl)ethylamine is crucial.

Suitable Extinguishing Media: Use dry chemical, alcohol-resistant foam, or carbon dioxide
(C0O2).19]

Unsuitable Media: A direct water jet may be ineffective and could scatter the flaming liquid,
spreading the fire.[9] Water spray can be used to cool fire-exposed containers.[16]

Specific Hazards: Combustion produces toxic and irritating fumes, including nitrogen oxides
(NOx) and carbon monoxide (CO).[17] Vapors are heavier than air and may travel to a
distant ignition source and flash back.[16][18]

Protective Equipment: Firefighters must wear full protective gear and self-contained
breathing apparatus (SCBA).[15]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.gelest.com/wp-content/uploads/ENEE1040_N-ETHYL-2-METHYLALLYLAMINE_GHS-US_English-US.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH50251~~PDF~~MTR~~CGV4~~EN~~2025-10-16%2004:29:27~~2-(2-Methoxyphenoxy
https://www.fishersci.com/store/msds?partNumber=AC314680250&productDescription=N-ETHYLMETHYLAMINE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/ENEE1040_N-ETHYL-2-METHYLALLYLAMINE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/ENEE1040_N-ETHYL-2-METHYLALLYLAMINE_GHS-US_English-US.pdf
https://sds.fluorochem.co.uk/eng/sds_F011340_en.pdf
https://www.tcichemicals.com/HK/en/sds/E0397_CN_EN.pdf
https://www.gelest.com/wp-content/uploads/ENEE1040_N-ETHYL-2-METHYLALLYLAMINE_GHS-US_English-US.pdf
https://www.tcichemicals.com/HK/en/sds/E0397_CN_EN.pdf
https://www.benchchem.com/product/b1581336?utm_src=pdf-body
https://www.benchchem.com/product/b1581336?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/T2898_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T2898_EU_6N.pdf
https://cameochemicals.noaa.gov/chris/EAM.pdf
https://www.spectrumchemical.com/media/sds/T0068.pdf
https://cameochemicals.noaa.gov/chris/EAM.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1482
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH50251~~PDF~~MTR~~CGV4~~EN~~2025-10-16%2004:29:27~~2-(2-Methoxyphenoxy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Stability and Reactivity

Under recommended storage conditions, N-(2-Methoxyethyl)ethylamine is stable.[14]
However, certain conditions and materials must be avoided.

¢ Reactivity: It can react violently with strong acids and oxidizing agents.[12][18]

» Conditions to Avoid: Keep away from heat, sparks, open flames, and other ignition sources.
[4] Protect from moisture.[14]

e Hazardous Decomposition Products: Thermal decomposition can release hazardous gases
and vapors, including carbon oxides and nitrogen oxides.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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